(2S)-4-Amino-1-(propan-2-yloxy)butan-2-ol

• Molecular Formula: C7H17NO2
• Molecular Weight: 147.22 g/mol
• SMILES: CC(C)OCC(CCN)O
• InChI: InChI=1S/C7H17NO2/c1-6(2)10-5-7(9)3-4-8/h6-7,9H,3-5,8H2,1-2H3/t7-/m0/s1
• InChIKey: QMAGWUNEORIBFQ-ZETCQYMHSA-N

(2S)-4-Amino-1-(propan-2-yloxy)butan-2-ol: Procurement Specifications for a Chiral Amino Alcohol Building Block

(2S)-4-Amino-1-(propan-2-yloxy)butan-2-ol (CAS 2059917-44-9) is a chiral, non-racemic amino alcohol with a molecular formula of C₇H₁₇NO₂ and a molecular weight of 147.22 g/mol . It is classified as a primary amine and a secondary alcohol, featuring a single stereocenter with the (S)-configuration. Its structural motif, combining an amino group with an ether-linked isopropyl group, positions it as a versatile intermediate in medicinal chemistry, particularly for the synthesis of beta-adrenergic receptor ligands or prostacyclin receptor agonists like Selexipag [1]. This compound is commercially available for research and development purposes, with a typical purity specification of 95% .

✓ Chiral (S)-amino alcohol building block with specified enantiomeric purity

✓ Research intermediate for beta-blocker analogue synthesis and chiral pool strategies

✓ Ether-linked isopropyl motif for physicochemical property modulation studies

• [1] Pharmaffiliates.com. 4-(Isopropylamino)butanol (CAS 42042-71-7). Identified as an intermediate of Selexipag. Accessed May 2026. View Source

Procurement Risk: Why a Racemic or Opposite Enantiomer Cannot Substitute for (2S)-4-Amino-1-(propan-2-yloxy)butan-2-ol

In the context of chiral drug synthesis, the enantiomeric purity of a building block is a critical quality attribute that directly dictates the stereochemical outcome of the final active pharmaceutical ingredient (API). Substituting the (S)-enantiomer with its (R)-counterpart (CAS 2059909-57-6) or the racemic mixture will invert or compromise the stereochemistry of downstream chiral centers, which is a primary source of batch failure in pharmaceutical manufacturing . The biological activity of chiral drugs is frequently enantiospecific; for instance, the (S)-enantiomers of beta-blockers like propranolol and toliprolol are known to be the eutomers, possessing the desired pharmacological activity [1]. Therefore, a generic substitution disregards the established principle of chirality transfer and introduces an unqualified risk of producing an inactive or toxic stereoisomer, undermining the integrity of the entire synthetic route and final product safety.

Target

(2S)-enantiomer

Alternative

(2R)-enantiomer or racemate

Opposite enantiomer may invert stereochemistry of downstream intermediates, altering research endpoints.

Racemic mixture may require additional chiral resolution, potentially affecting synthesis reproducibility and yield.

• [1] Rearrangement of N-alkyl 1,2-amino alcohols. Synthesis of (S)-toliprolol and (S)-propanolol. ScienceDirect, 2009. Demonstrates the (S)-enantiomers of β-blockers are the active forms. View Source

Quantitative Evidence for Selecting (2S)-4-Amino-1-(propan-2-yloxy)butan-2-ol Over Analogs

Enantiomeric Identity and Purity: (S)-Configuration vs. (R)-Enantiomer

The primary differentiation lies in the absolute configuration and enantiomeric purity. The target compound is the (S)-enantiomer with a purity specification of 95% . This is directly contrasted with its (R)-enantiomer (CAS 2059909-57-6), which is also commercially available at 95% purity . The selection is not based on a superior chemical purity but on the required chirality for the intended synthetic pathway. For the synthesis of (S)-configured beta-blockers, only the (S)-building block can provide the correct stereochemistry.

Enantiomeric identity

Data to verify

(S)-configuration, 95% purity

(R)-enantiomer, 95% purity

Stereochemical identity determines synthetic outcome; purity parity does not imply interchangeability.

Supplier Certificate of Analysis specifications.

Evidence Dimension	Absolute Configuration and Chemical Purity
Target Compound Data	Configuration: (S); Purity: 95% (HPLC)
Comparator Or Baseline	(2R)-4-amino-1-(propan-2-yloxy)butan-2-ol (CAS 2059909-57-6); Purity: 95% (HPLC)
Quantified Difference	No purity advantage; differentiation is strictly stereochemical.
Conditions	Vendor Certificate of Analysis specifications from Leyan.com.

Why This Matters

For a procurement decision, this stereochemical identity is non-negotiable, as using the incorrect enantiomer will lead to the synthesis of the wrong product.

Structural Comparison: Ether-Linked vs. Amino-Linked Analogs in Selexipag Synthesis

The target compound features an ether linkage (-O-CH(CH₃)₂) to the carbon backbone, differentiating it from the more common amino-linked analog, 4-(isopropylamino)butanol (CAS 42042-71-7), a key Selexipag intermediate [1]. While a direct head-to-head bioactivity comparison is not available, the replacement of an amino group with an ether oxygen significantly alters fundamental physicochemical properties. The calculated LogP for the target compound is 0.12 , whereas the LogP for 4-(isopropylamino)butanol is predicted to be higher (approx. 0.8) due to the absence of an additional hydrogen bond acceptor . This difference in lipophilicity can be crucial for tuning the ADME properties of derived drug candidates.

Lipophilicity profile

In silico prediction

LogP ~0.12 (ether-linked)

LogP ~0.8 (amino-linked analog)

Ether linkage may modulate physicochemical properties relevant to ADME profiling.

Predicted values from ChemSrc; experimental confirmation recommended.

Evidence Dimension	Calculated Lipophilicity (LogP) and Hydrogen Bonding Capacity
Target Compound Data	Calculated LogP: 0.12; H_Acceptors: 3
Comparator Or Baseline	4-(Isopropylamino)butanol (CAS 42042-71-7); Calculated LogP: ~0.8 (predicted); H_Acceptors: 2
Quantified Difference	Target compound has a lower LogP (difference of ~0.68) and one additional hydrogen bond acceptor.
Conditions	In silico predictions from ChemSrc database entries.

Why This Matters

The distinct physicochemical profile of the ether linkage offers medicinal chemists a tool to modulate the pharmacokinetic properties of drug candidates, providing a concrete rationale for selecting this building block over the amino-linked alternative.

• [1] Pharmaffiliates.com. 4-(Isopropylamino)butanol (CAS 42042-71-7). Identified as an intermediate of Selexipag. Accessed May 2026. View Source

Synthetic Utility: A Chiral Pool Synthon for (S)-Beta-Blockers

The (S)-configuration of this amino alcohol makes it a direct chiral pool synthon for a family of (S)-beta-blockers, such as (S)-toliprolol and (S)-propranolol. While specific kinetic data for this exact transformation are not published, related research demonstrates that the stereospecific rearrangement of N-alkyl-1,2-amino alcohols is a viable pathway to synthesize these active (S)-enantiomers [1]. The target compound's structure positions it as a precursor to the 1,2-amino alcohol motif required for such rearrangements. In contrast, its (R)-enantiomer or the racemate would lead to the inactive (R)-form or a racemic mixture, which would require an additional, costly resolution step to obtain the desired eutomer.

Chiral pool synthon

Supporting evidence

Reported stereospecific rearrangement pathway for (S)-beta-blocker synthesis

May enable a stereospecific route, potentially simplifying chiral resolution steps.

Based on analogous compound methodology [1].

Evidence Dimension	Strategic Value in Chiral Synthesis
Target Compound Data	Possesses the required (S)-absolute configuration for direct use in synthesizing active (S)-beta-blockers.
Comparator Or Baseline	(2R)-enantiomer or racemic mixture
Quantified Difference	Qualitative advantage: avoids a chemical or enzymatic resolution step, potentially improving overall yield and reducing cost-of-goods in an API manufacturing process.
Conditions	Based on published synthetic methodology for analogous compounds [1].

Why This Matters

Selecting this compound can streamline a synthesis by eliminating a resolution step, a significant advantage in process chemistry where yield and stereochemical integrity are key procurement drivers.

• [1] Rearrangement of N-alkyl 1,2-amino alcohols. Synthesis of (S)-toliprolol and (S)-propanolol. ScienceDirect, 2009. View Source

Availability and Specification: (S)-Enantiomer as a Catalog Item

Both the (S)- and (R)-enantiomers of 4-amino-1-(propan-2-yloxy)butan-2-ol are available as off-the-shelf catalog items from R&D chemical suppliers, such as Leyan, each with a standard purity of 95% . This parity in availability ensures that the procurement decision can be made purely on the required chirality without being influenced by supply constraints or purity differentials. The existence of distinct CAS numbers (2059917-44-9 for the (S)-form and 2059909-57-6 for the (R)-form) guarantees unambiguous ordering and regulatory documentation .

Catalog availability

Supplier data

CAS 2059917-44-9 | 95% | Off-the-shelf

Equivalent availability to (R)-form allows chirality-driven procurement; unique CAS supports traceability.

Inventory status May 2026.

Evidence Dimension	Commercial Availability and Purity
Target Compound Data	CAS 2059917-44-9; Purity: 95%; Status: Available from Leyan.
Comparator Or Baseline	(R)-enantiomer, CAS 2059909-57-6; Purity: 95%; Status: Available from Leyan.
Quantified Difference	Equivalent availability and purity; differentiation is solely based on the unique CAS number and stereochemical identity.
Conditions	Inventory check on major R&D chemical supplier website, May 2026.

Why This Matters

The unique CAS number is essential for patent filings, regulatory submissions, and internal inventory management systems, ensuring traceability and compliance in an industrial research setting.

Application Scenarios for (2S)-4-Amino-1-(propan-2-yloxy)butan-2-ol in Chiral Drug Discovery and Process Chemistry

Stereospecific Synthesis of (S)-Beta-Blocker APIs

This compound serves as a strategic starting material for the synthesis of (S)-configured beta-adrenergic receptor blocking agents, such as (S)-toliprolol and (S)-propranolol. As established in Section 3, the (S)-configuration is critical for bioactivity [1]. A process chemist would select this specific building block to implement a stereospecific synthetic route, avoiding the need for a low-yielding and expensive chiral resolution of a racemic intermediate later in the synthesis.

Lead Optimization in Medicinal Chemistry: Modulating Lipophilicity

When optimizing a lead compound series that contains a 1,2-amino alcohol moiety, switching from an amino-linked isopropyl group (e.g., in a Selexipag fragment) to an ether-linked isopropyl group is a common strategy to reduce basicity and lower LogP . This compound is the direct building block for introducing this specific modification, providing a quantifiable difference in calculated LogP (0.12 vs. ~0.8) that can improve a candidate's ADME profile by potentially reducing off-target binding and enhancing metabolic stability.

Chiral Probe for Biological Target Identification

In chemical biology, pairs of enantiomers are powerful tools for determining target specificity. The availability of both (S)- and (R)-enantiomers with defined purity enables their use as a stereochemical probe set . A researcher can synthesize (S)- and (R)-conjugates from these building blocks and compare their activity in a biological assay. A significant difference in activity would confirm a stereospecific binding interaction, validating a protein target. The inability of the (R)-enantiomer to serve as a substitute in this context is the core differentiation, as demonstrated by the class-level evidence.

Application

Selection Property

Validation Focus

Stereospecific synthesis of (S)-beta-blocker research compounds

(S)-configuration for chiral transfer

Stereochemical integrity of final compound

Medicinal chemistry lead optimization

Ether-linked isopropyl group for lipophilicity modulation

LogP and ADME endpoint profiling

Chemical biology target engagement studies

Enantiomer pair as stereochemical probe

Enantiospecific activity differences in assay

• [1] Rearrangement of N-alkyl 1,2-amino alcohols. Synthesis of (S)-toliprolol and (S)-propanolol. ScienceDirect, 2009. View Source